Cas no 1934552-52-9 (1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde)

• Product Name: 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde
• CAS No: 1934552-52-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6506292
• PubChem ID: 130646362
• Update Time: 2025-05-21

1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde
• Cyclohexanecarboxaldehyde, 1-methoxy-4-(1-methylethyl)-

• Inchi： 1S/C11H20O2/c1-9(2)10-4-6-11(8-12,13-3)7-5-10/h8-10H,4-7H2,1-3H3
• InChI Key： HERKLIQKHHMHSH-UHFFFAOYSA-N
• SMILES： C1(OC)(C=O)CCC(C(C)C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde

Comprehensive Guide to 1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde (CAS No. 1934552-52-9): Properties, Applications, and Market Insights

1-Methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde (CAS No. 1934552-52-9) is a specialized organic compound that has garnered significant attention in the fragrance, pharmaceutical, and chemical synthesis industries. This cyclohexane derivative is characterized by its unique aldehyde functional group and methoxy substitution, making it a versatile intermediate for various applications. In this article, we delve into the chemical properties, synthesis methods, industrial uses, and emerging trends surrounding this compound.

The molecular structure of 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde features a cyclohexane ring with three distinct functional groups: a methoxy group at position 1, an isopropyl group at position 4, and a formyl group at position 1. This combination creates a molecule with interesting steric and electronic properties that influence its reactivity and applications. The CAS registry number 1934552-52-9 serves as a unique identifier for this specific chemical entity in global databases.

Recent interest in cyclohexane carbaldehyde derivatives has surged due to their potential in green chemistry applications. Researchers are particularly focused on developing sustainable synthesis routes for compounds like 1-methoxy-4-isopropylcyclohexanecarboxaldehyde, aiming to reduce environmental impact while maintaining high yields. This aligns with current market demands for eco-friendly chemical processes and aligns with the principles of circular economy in the chemical industry.

In the fragrance industry, 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde is valued for its potential to contribute woody, amber-like olfactory notes. Perfumers are increasingly exploring novel cyclohexane-based aroma chemicals as alternatives to traditional ingredients, driven by consumer demand for unique scent profiles and sustainable fragrance components. The compound's stability and compatibility with various fragrance formulations make it an attractive option for modern perfumery.

Pharmaceutical researchers have shown growing interest in substituted cyclohexanecarbaldehydes as building blocks for drug development. The structural features of CAS 1934552-52-9 suggest potential applications in creating novel therapeutic agents, particularly in central nervous system (CNS) drug discovery. While not itself a drug substance, this compound serves as a valuable intermediate in medicinal chemistry research programs.

The synthesis of 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde typically involves multi-step organic transformations starting from readily available cyclohexane derivatives. Modern synthetic approaches emphasize atom economy and catalytic methods, reflecting the chemical industry's shift toward more sustainable practices. Recent patents have disclosed improved methods for producing methoxy-isopropyl cyclohexanecarbaldehyde with higher purity and yield.

Market analysis indicates steady growth in demand for specialty chemicals like 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde, particularly in Asia-Pacific regions. The compound's applications in fragrance, flavor, and pharmaceutical intermediates contribute to its commercial value. Industry reports suggest that manufacturers are scaling up production to meet increasing demand while maintaining strict quality control standards for CAS 1934552-52-9 products.

Quality control and analytical characterization are crucial aspects of working with 1-methoxy-4-isopropylcyclohexanecarboxaldehyde. Advanced techniques such as GC-MS, HPLC, and NMR spectroscopy are routinely employed to verify the compound's identity and purity. These analytical methods ensure that the material meets the stringent specifications required by end-use industries, particularly in fragrance and pharmaceutical applications.

Storage and handling recommendations for 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde typically include protection from light and moisture, with optimal storage in cool, dry conditions under inert atmosphere. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling this chemical, including the use of appropriate personal protective equipment.

Future research directions for cyclohexanecarbaldehyde derivatives may explore their potential in material science applications, particularly in polymer chemistry and specialty coatings. The unique structural features of CAS 1934552-52-9 could lend themselves to the development of novel functional materials with specific optical or mechanical properties.

For researchers and industry professionals seeking detailed technical information about 1-methoxy-4-(propan-2-yl)cyclohexane-1-carbaldehyde, consulting peer-reviewed literature, patent databases, and reputable chemical suppliers is recommended. The compound's growing importance in various sectors ensures that new scientific and commercial data continues to emerge about this interesting chemical entity.